Cas no 118237-76-6 (Cyclopentanemethanol,3-(6-chloro-9H-purin-9-yl)-, (1R,3S)-rel-)
118237-76-6 structure
Product Name:Cyclopentanemethanol,3-(6-chloro-9H-purin-9-yl)-, (1R,3S)-rel-
CAS No:118237-76-6
MF:C11H13ClN4O
MW:252.700120687485
CID:192272
PubChem ID:451903
Update Time:2025-04-19
Cyclopentanemethanol,3-(6-chloro-9H-purin-9-yl)-, (1R,3S)-rel- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentanemethanol,3-(6-chloro-9H-purin-9-yl)-, (1R,3S)-rel-
- [3-(6-chloro-purin-9-yl)-cyclopentyl]-methanol
- NSC614842
- SCHEMBL10475247
- DTXSID20922639
- Cyclopentanemethanol, 3-(6-chloro-9H-purin-9-yl)-, cis-
- 118237-76-6
- (Cis-3-(6-chloro-9H-purin-9-yl)cyclopentyl)methanol
- [(1R,3S)-3-(6-chloropurin-9-yl)cyclopentyl]methanol
- NSC 614842
- C-6-Cl-purinenucleoside
- [3-(6-chloro-9H-purin-9-yl)cyclopentyl]methanol
- Carbocyclic-2',3'dideoxy-6-chloropurine nucleoside
-
- Inchi: 1S/C11H13ClN4O/c12-10-9-11(14-5-13-10)16(6-15-9)8-2-1-7(3-8)4-17/h5-8,17H,1-4H2/t7-,8+/m1/s1
- InChI Key: URIZOAAZYRTGSQ-SFYZADRCSA-N
- SMILES: ClC1C2=C(N=CN=1)N(C=N2)[C@H]1CC[C@@H](CO)C1
Computed Properties
- Exact Mass: 252.0777887g/mol
- Monoisotopic Mass: 252.0777887g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 63.8Ų
Cyclopentanemethanol,3-(6-chloro-9H-purin-9-yl)-, (1R,3S)-rel- Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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